Cas no 56232-16-7 (4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy-)

4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy- structure
56232-16-7 structure
Product Name:4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy-
CAS No:56232-16-7
MF:C9H10O3
MW:166.173902988434
CID:349437
PubChem ID:548757
Update Time:2025-04-19

4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy-
    • 56232-16-7
    • (3RS,3aRS,4RS,7RS,7aRS)3-hydroxy-3a,4,7,7a-tetrahydro-1H,3H-4,7-methano-isobenzofuran-1-one
    • SCHEMBL9699160
    • 3-hydroxy-3a,4,7,7a-tetrahydro-1H,3H-4,7-methano-isobenzofuran-1-one
    • DTXSID20338372
    • 3-hydroxy-3a,4,7,7a-tetrahydro-1H,3H-4,7-methano-isobenzofuran1-one
    • Inchi: 1S/C9H10O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-8,10H,3H2
    • InChI Key: QJQKWWRFMPGUIQ-UHFFFAOYSA-N
    • SMILES: O1C(C2C3C=CC(C3)C2C1O)=O

Computed Properties

  • Exact Mass: 166.063
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

4,7-Methanoisobenzofuran-1(3H)-one, 3a,4,7,7a-tetrahydro-3-hydroxy- Related Literature

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